![molecular formula C6H8O6 B3060971 beta-D-Glucurono-gamma-lactone CAS No. 18281-92-0](/img/structure/B3060971.png)
beta-D-Glucurono-gamma-lactone
Overview
Description
Beta-D-Glucurono-gamma-lactone, also known as D-Glucuronic acid γ-lactone, Glucourono-γ-lactone, Glucurone or Glycurone, is a carbohydrate derivative . It is converted into L-ascorbic acid in animals and the human body . Its molecule contains two five-membered rings .
Synthesis Analysis
This compound is a normal human metabolite produced from glucose as the starting material . It serves as a precursor for the synthesis of a number of deoxy sugars . The synthesis and characterization of simple lactones are described, which due to the easy methods of the synthesis are of high importance for the industry .Molecular Structure Analysis
The molecule of this compound contains two five-membered rings . It contains a total of 21 bonds; 13 non-H bonds, 1 multiple bond, 1 double bond, 2 five-membered rings, 1 eight-membered ring, 1 ester (aliphatic), 3 hydroxyl groups, 2 secondary alcohols, 1 ether (aliphatic), and 1 Oxolane .Chemical Reactions Analysis
This compound is an oxidized derivative of glucose. It is typically produced by the aerobic oxidation of glucose in the presence of the enzyme glucose oxidase . The conversion cogenerates hydrogen peroxide, which is often the key product of the enzyme .Physical and Chemical Properties Analysis
This compound is a white solid odorless compound, soluble in hot and cold water . Its melting point ranges from 176 to 178 °C . The compound can exist in a monocyclic aldehyde form or in a bicyclic hemiacetal (lactol) form .Scientific Research Applications
Chemical Synthesis and Reactivity
Microwave-Assisted Synthesis : Beta-D-Glucurono-gamma-lactone has been used in the microwave-assisted synthesis of various chemical compounds. For example, 2,3,4-Tri-O-acetyl-D-glucurono-6,1-lactone was synthesized from D-glucuronic acid using this method (Rat et al., 2007).
Reactivity in Hydrolysis Reactions : The reactivity of beta-lactones like this compound in hydrolysis reactions provides insights into their behavior as electrophilic molecules. This reactivity has implications for understanding their biochemical and pharmacological properties (Pérez-Prior et al., 2005).
Biological Applications
Enzymatic Synthesis and Biological Properties : this compound has been used in the enzymatic synthesis of novel compounds like sucuronic acid, highlighting its versatility in biotechnological applications. The synthesized compounds exhibit stable properties under various conditions (Hosaka et al., 2018).
β-Glucuronidase Inhibition : Derivatives of this compound have been studied for their potential in inhibiting β-glucuronidase, an enzyme with significant implications in cancer cell proliferation and metastasis. These studies are important for developing new therapeutic agents (Taha et al., 2020).
Future Directions
Future research directions include genome-based discovery of biosynthetic gene clusters that may produce novel compounds with Beta-D-Glucurono-gamma-lactone rings . This work identifies computational and experimental bottlenecks and highlights future directions for genome-based discovery of biosynthetic gene clusters that may produce novel compounds with β-lactone rings .
Properties
IUPAC Name |
(2R,3R,3aR,6S,6aR)-2,3,6-trihydroxy-3,3a,6,6a-tetrahydro-2H-furo[3,2-b]furan-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8O6/c7-1-3-4(12-5(1)9)2(8)6(10)11-3/h1-5,7-9H/t1-,2+,3-,4-,5-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGLCQHRZUSEXNB-APMUVNQYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(C2C(C(C(=O)O2)O)OC1O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[C@H]1([C@@H]2[C@@H]([C@@H](C(=O)O2)O)O[C@H]1O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
18281-92-0 | |
Record name | beta-D-Glucurono-gamma-lactone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018281920 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | .BETA.-D-GLUCURONO-.GAMMA.-LACTONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VW1A2T399I | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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